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An examination of the astrophysical processes responsible for the creation of the heavy

isotope Tellurium-128, intended for researchers, scientists, and drug development

professionals.

This technical guide addresses the nucleosynthetic origins of Tellurium-128 (¹²⁸Te). It is critical

to note that ¹²⁸Te is not a product of primordial nucleosynthesis, also known as Big Bang

Nucleosynthesis (BBN). The conditions in the early universe, lasting only for a few minutes,

were only suitable for the formation of the lightest elements, primarily hydrogen and helium,

with trace amounts of lithium.[1][2][3] The synthesis of heavier elements, such as tellurium,

occurs within stars and through explosive stellar events.[4][5][6] This document details the

stellar nucleosynthesis pathways, specifically the rapid neutron-capture process (r-process),

that lead to the formation of ¹²⁸Te, presents relevant quantitative data, outlines the experimental

methodologies for its detection and analysis, and provides a visualization of its formation

pathway.

The r-Process: The Dominant Pathway to Tellurium-
128
Elements heavier than iron are predominantly synthesized through two neutron-capture

processes: the slow neutron-capture process (s-process) and the rapid neutron-capture

process (r-process).[4][7] In the case of Tellurium-128, its formation is almost exclusively

attributed to the r-process.
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The s-process, which occurs in environments with relatively low neutron densities such as

Asymptotic Giant Branch (AGB) stars, is characterized by neutron captures that are slow

compared to the beta-decay rates of unstable isotopes.[5][8] This process is effectively blocked

from producing ¹²⁸Te. The s-process path along the valley of beta stability is obstructed by

short-lived isotopes. For instance, any potential s-process pathway towards ¹²⁸Te would be

terminated by the rapid beta decay of unstable intermediate isotopes, preventing the

accumulation of nuclei at this mass number.[4][9]

Conversely, the r-process takes place in extreme astrophysical environments with very high

neutron densities, such as core-collapse supernovae and neutron star mergers.[7][10][11]

These conditions allow for a rapid succession of neutron captures, occurring much faster than

the beta-decay rates of the newly formed, highly neutron-rich isotopes.[7] This rapid capture of

neutrons pushes nucleosynthesis far from the valley of beta stability. Once the intense neutron

flux subsides, these unstable isotopes undergo a series of beta decays, eventually populating

the stable, neutron-rich isotopes, including ¹²⁸Te.[12] For this reason, ¹²⁸Te is considered an "r-

only" isotope.[9][13]

Quantitative Data: Isotopic Abundances of Tellurium
The following table summarizes the naturally occurring isotopes of tellurium and their relative

abundances. It is noteworthy that ¹²⁸Te is one of the most abundant isotopes of tellurium.
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Isotope Natural Abundance (%) Half-life

¹²⁰Te 0.09 Stable

¹²²Te 2.55 Stable

¹²³Te 0.89 > 9.2 x 10¹⁶ years

¹²⁴Te 4.74 Stable

¹²⁵Te 7.07 Stable

¹²⁶Te 18.84 Stable

¹²⁸Te 31.74 2.25 x 10²⁴ years

¹³⁰Te 34.08 7.9 x 10²⁰ years

Data sourced from various

IUPAC and nuclear data

compilations.[14][15][16][17]

[18]

Experimental Protocols for Determining Stellar
Origins
The stellar origin of elements like Tellurium-128 is determined through a combination of

observational and laboratory-based techniques.

Stellar Spectroscopy
Stellar spectroscopy is a fundamental method for determining the chemical composition of

stars.[10][19] This technique involves capturing the light from a star and separating it into its

constituent wavelengths, creating a spectrum.[19] Chemical elements within the star's

atmosphere absorb light at specific, characteristic wavelengths, producing absorption lines in

the spectrum.[19] The presence and strength of these absorption lines allow astronomers to

identify the elements present and quantify their abundances.[20] The detection of tellurium in

the spectra of ancient, metal-poor stars provides direct evidence of its production in early r-

process events.[17][18]
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The general workflow for stellar spectroscopy involves:

Observation: Using ground-based or space-based telescopes equipped with spectrographs

to collect the light from the target star.

Data Reduction: Processing the raw data to remove instrumental and atmospheric effects,

resulting in a calibrated stellar spectrum.

Spectral Analysis: Comparing the observed spectrum to theoretical stellar atmosphere

models. By fitting the models to the observed spectrum, stellar parameters such as

temperature, surface gravity, and elemental abundances can be derived.

Analysis of Presolar Grains
Presolar grains are microscopic dust particles that formed in the atmospheres of ancient stars

and were incorporated into meteorites.[1] These "stardust" grains preserve the isotopic

composition of their parent stars, providing a direct sample of stellar nucleosynthesis.[1][2]

The laboratory analysis of presolar grains involves the following key steps:

Isolation: Chemical and physical techniques are used to separate the presolar grains from

the surrounding meteorite matrix.

Characterization: The isolated grains are analyzed using techniques such as Secondary Ion

Mass Spectrometry (SIMS), NanoSIMS, and Resonance Ionization Mass Spectrometry

(RIMS).[1][4] These methods can measure the isotopic ratios of various elements within a

single microscopic grain with high precision.

Isotopic Analysis: The measured isotopic abundances of elements like tellurium in these

grains are compared to the predictions of stellar nucleosynthesis models to identify the

specific type of star in which the grain formed.

Visualization of the r-Process Pathway to Tellurium-
128
The following diagram illustrates the generalized r-process pathway that leads to the formation

of stable ¹²⁸Te. In an environment with a high density of free neutrons, a seed nucleus (e.g.,
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from the iron peak) rapidly captures multiple neutrons, moving far into the neutron-rich region of

the chart of nuclides. This process populates highly unstable, neutron-rich isotopes with a mass

number of 128. Once the neutron flux ceases, these progenitors undergo a series of beta

decays (β⁻), where a neutron is converted into a proton, until they reach the stable isobar ¹²⁸Te.
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r-process decay chain to stable Tellurium-128.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recent Progress in Presolar Grain Studies - PMC [pmc.ncbi.nlm.nih.gov]

2. worldscientific.com [worldscientific.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1263586?utm_src=pdf-body-img
https://www.benchchem.com/product/b1263586?utm_src=pdf-body
https://www.benchchem.com/product/b1263586?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4337342/
https://www.worldscientific.com/doi/10.1142/9789812703484_0003
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Nucleosynthesis - Wikipedia [en.wikipedia.org]

4. Presolar grains - Wikipedia [en.wikipedia.org]

5. astro.uni-bonn.de [astro.uni-bonn.de]

6. The r-Process [csep10.phys.utk.edu]

7. astro.sunysb.edu [astro.sunysb.edu]

8. DSpace-CRIS [tuprints.ulb.tu-darmstadt.de]

9. m.youtube.com [m.youtube.com]

10. r-process - Wikipedia [en.wikipedia.org]

11. astro.princeton.edu [astro.princeton.edu]

12. Isotopes of tellurium - Wikipedia [en.wikipedia.org]

13. WebElements Periodic Table » Tellurium » isotope data [webelements.com]

14. WebElements Periodic Table » Tellurium » isotope data [winter.group.shef.ac.uk]

15. Isotopes_of_tellurium [chemeurope.com]

16. Tellurium-120 - isotopic data and properties [chemlin.org]

17. An Introduction to the Evidence for Stellar Nucleosynthesis [large.stanford.edu]

18. pubs.aip.org [pubs.aip.org]

19. discoveryalert.com.au [discoveryalert.com.au]

20. fiveable.me [fiveable.me]

To cite this document: BenchChem. [The Stellar Origin of Tellurium-128: A Technical Guide to
its Nucleosynthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263586#primordial-nucleosynthesis-of-tellurium-
128]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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